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Compound of Interest

Compound Name: m-PEG11-acid

Cat. No.: B2833604

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals working with m-
PEG11-acid. The following information is critical for ensuring laboratory safety and proper
handling of this chemical.

Chemical and Physical Properties

Property Value Source
Chemical Formula C24H48013 [1][2]
Molecular Weight 544.6 g/mol [1112]
CAS Number 2280998-74-3 [1]
Purity >95% - 98%

Physical Form Colorless oil

-20°C for long-term storage.
Storage Conditions Can be shipped at ambient

temperature.

Soluble in DCM, THF, DMF,
Solubilit and DMSO. The hydrophilic
olubili
Y PEG spacer increases

solubility in aqueous media.
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Personal Protective Equipment (PPE)

When handling m-PEG11-acid, which is a carboxylic acid, appropriate personal protective
equipment is mandatory to minimize exposure and ensure safety.

Specifications and
PPE Category Item
Guidelines

Disposable nitrile or neoprene
gloves are recommended.
] ] ] Always inspect gloves for
Hand Protection Chemically resistant gloves ) )
integrity before use and
change them immediately if

contaminated.

Chemical splash goggles that
meet ANSI Z.87.1 standards
] should be worn. A face shield
Eye and Face Protection Safety goggles or glasses )
may be required for
procedures with a high risk of

splashing.

A full-length, long-sleeved lab
coat should be worn and kept
buttoned. For handling

Body Protection Laboratory coat hazardous drugs, a disposable
gown made of polyethylene-
coated polypropylene is

recommended.

Shoes must cover the entire

foot; sandals or open-toed
Footwear Closed-toe shoes ) )

shoes are not permitted in the

laboratory.

Work in a well-ventilated area
Respiratory Protection Not generally required or under a chemical fume hood

to avoid inhaling vapors.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Precaution:
» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling open containers.

e Ensure that an eyewash station and safety shower are readily accessible.
o Keep the work area clean and free of clutter.
2. Handling the Compound:

» Allow the container of m-PEG11-acid to reach room temperature before opening to avoid
moisture condensation.

o Use only the amount of the chemical needed for the procedure. Do not return excess
material to the original container.

e Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes.

o Keep hands away from the face, eyes, and mouth while working with the chemical.
3. Post-Handling:

e Securely close the container after use and store it at the recommended temperature of
-20°C.

e Thoroughly clean the work area and any equipment used.

o Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.
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Disposal Plan

Proper disposal of m-PEG11-acid and its containers is crucial to prevent environmental
contamination and ensure a safe laboratory environment.

e Chemical Waste:

o Dispose of m-PEG11-acid waste in a designated and clearly labeled chemical waste
container. Do not pour it down the sink.

o As a carboxylic acid, it may be possible to neutralize small quantities of the waste. This
should be done by slowly adding a weak base, such as sodium bicarbonate, while stirring
in a fume hood. The pH should be checked to ensure it is neutral (pH 7) before disposal
according to institutional guidelines.

o For larger quantities, consult your institution's environmental health and safety (EHS)
office for specific disposal procedures.

» Container Disposal:

o Empty containers should be rinsed with an appropriate solvent. The rinsate should be
collected and disposed of as chemical waste.

o Once cleaned, the empty container can be disposed of according to local regulations.
» Contaminated Materials:

o Any materials contaminated with m-PEG11-acid, such as gloves, wipes, or pipette tips,
should be placed in a sealed bag and disposed of as chemical waste.

Workflow for Safe Handling of m-PEG11-acid
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Safe Handling Workflow for m-PEG11-acid

Preparation

:

Don PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling
(In Fume Hood)

Secure Storage

(-20°C) Waste Disposal

Work Area Cleanup

'

Decontaminate PPE & Remove
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Caption: A flowchart outlining the key steps for the safe handling of m-PEG11-acid, from
preparation to final safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling m-
PEG11-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2833604#personal-protective-equipment-for-
handling-m-pegl1-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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